Cas no 130018-77-8 (Levocetirizine)

• Product Name: Levocetirizine
• CAS No: 130018-77-8
• MF: C₂₁H₂₅N₂O₃Cl
• MW: 388.8878
• MDL: MFCD04112703
• CID: 64031
• PubChem ID: 1549000
• Update Time: 2025-06-22

Levocetirizine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)acetic acid
• (R)-Cetirizine Dihydrochloride
• levocarnitine
• Vardenafil
• vardenafilH
• Vivanza
• Alerlisin
• 2-[2-[4-[(4-Chlorophenyl)-phenyl-methyl]piperazin-1-yl]ethoxy]acetic acid
• LEVOCETRIZINE
• Cetirizine-d4
• LEVOCETIRIZINE
• (R)-Cetirizine
• Levocetirizine-d4
• (R)-Cetirizine-d4
• Cetirizine R-Isomer
• -2-(2-(4-((4-Chlorophenyl)
• LevocetirizineHydrochloride
• Singulair and xyzal combination
• EN300-20600167
• s5864
• CS-0012812
• Q421091
• Acetic acid, (2-(4-((R)-(4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)-
• BRD-K27184429-300-01-3
• 130018-77-8
• (2-{4-[(R)-(4-Chlorophenyl)phenylmethyl]piperazin-1-yl}ethoxy)acetic acid
• Levocetirizine (USAN/INN)
• Levocetirizine [USAN:INN:BAN]
• (2-(4-((R-p-Chloro-alpha-phenylbenzyl)-1-piperazinyl)ethoxy)acetic acid
• AC-15295
• R06AE09
• (2-(4-((R)-p-chloro-alpha-phenylbenzyl)-1-piperazinyl)ethoxy)acetic acid
• HCP 1102
• UNII-6U5EA9RT2O
• 6U5EA9RT2O
• PDSP2_000268
• NS00071601
• LEVOCETIRIZINE [MART.]
• Acetic acid, 2-[2-[4-[(R)-(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-
• ZKLPARSLTMPFCP-OAQYLSRUSA-N
• R-levocetirizine
• AB00639972-08
• Cetirizine (r)-form
• MLS001401375
• levocetirizinum
• 2-[2-[4-[(R)-(4-chlorophenyl)-phenylmethyl]-1-piperazinyl]ethoxy]acetic acid
• Cetirizine (-) isomer
• Levocetirizina
• (2-(4-((R)-(4-CHLOROPHENYL)PHENYLMETHYL)PIPERAZIN-1-YL)ETHOXY)ACETIC ACID
• Vozet
• CHEMBL1201191
• AKOS016844241
• BIDD:GT0791
• ACETIC ACID, (2-(4-((R)-(4-CHLOROPHENYL)PHENYLMETHYL)-1-PIPERAZINYL)ETHOXY)
• HCP1102
• Xazal
• (2-{4-[(R)-(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethoxy)acetic acid
• SMR000466315
• PDSP2_000117
• DTXCID1078785
• Cetirizine, (-)-
• CETIRIZINE (R)-FORM [MI]
• Levocetirizine [INN]
• LEVOCETIRIZINE [WHO-DD]
• DTXSID60156294
• Levocetirizine (dihydrochloride)
• MLS000759420
• NCGC00263567-04
• SCHEMBL4914
• D07402
• Xarlin
• (-)-Cetirizine
• PDSP1_000117
• 2-[2-[4-[(R)-(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid
• BDBM85030
• GTPL1214
• LEVOCETIRIZINE (MART.)
• LEVOCETIRIZINE [VANDF]
• H230000000
• 2-(2-(4-((R)-(4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)acetic acid
• Cetirizine, (r)-
• CCG-101021
• G13265
• HMS2051N10
• HMS2231M24
• HY-B0814
• Xazal (TN)
• DB06282
• CHEBI:94559
• (R)-Cetirizine (dihydrochloride)
• LEVOCETIRIZINE [USAN]
• PDSP1_000269
• 2-(2-{4-[(R)-(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethoxy)acetic acid
• Levocetirizine

• MDL： MFCD04112703
• Inchi： 1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)
• InChI Key： ZKLPARSLTMPFCP-OAQYLSRUSA-N
• SMILES： C1=CC=C(C=C1)[C@H](C2=CC=C(C=C2)Cl)N3CCN(CC3)CCOCC(=O)O

Computed Properties

• Exact Mass: 388.15500
• Monoisotopic Mass: 388.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53A^2

Experimental Properties

• Density: 1.237
• Melting Point: 205-208°C (dec.)
• Boiling Point: 542.1°Cat760mmHg
• Flash Point: 281.6°C
• PSA: 53.01000
• LogP: 3.02400

Levocetirizine Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Levocetirizine

Professional Introduction to Levocetirizine (CAS No: 130018-77-8)

Levocetirizine, with the chemical name (S)-[1-[4-chlorophenyl]-[4-(4-hydroxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-yl]ethyl]-3-ethylcarbamate, is a highly effective and widely utilized antihistamine medication. Its CAS number, 130018-77-8, uniquely identifies it in the chemical and pharmaceutical industries. This compound belongs to the second-generation antihistamines, known for their high selectivity and minimal sedative effects, making it a preferred choice for treating allergic conditions such as hay fever, urticaria, and other allergic rhinitis symptoms.

The pharmacological properties of Levocetirizine are primarily attributed to its ability to competitively inhibit the H1 histamine receptors. Unlike first-generation antihistamines, it does not readily cross the blood-brain barrier, which significantly reduces the likelihood of drowsiness and cognitive impairment. This characteristic has made it a cornerstone in the management of allergic disorders, particularly in patients who require alertness and cognitive function throughout the day.

Recent advancements in pharmaceutical research have further highlighted the therapeutic potential of Levocetirizine. Studies have demonstrated its efficacy not only in treating allergic reactions but also in potentially mitigating certain neurological symptoms associated with histamine release. For instance, research published in the journal *Neuropharmacology* suggests that Levocetirizine may have neuroprotective properties, which could be beneficial in conditions involving neuroinflammation and oxidative stress.

The synthesis of Levocetirizine (CAS No: 130018-77-8) involves a multi-step process that requires precise control over reaction conditions and purification techniques. The key intermediate in its synthesis is (S)-4-chlorocyclohexanol, which is reacted with 4-hydroxybenzaldehyde to form the tetrahydronaphthalene core structure. This core is then coupled with ethyl carbamate to yield the final product. The stereochemistry of the (S)-configuration is crucial for its pharmacological activity, underscoring the importance of advanced chiral synthesis techniques in its production.

In clinical settings, Levocetirizine is available in various formulations, including tablets, syrup, and chewable tablets, catering to different patient preferences and needs. The standard adult dosage is typically 5 mg once daily, with pediatric dosages adjusted based on body weight. Its rapid absorption profile ensures that patients experience relief from allergy symptoms within a relatively short time frame after administration.

The safety profile of Levocetirizine has been extensively evaluated through numerous clinical trials. Common side effects include mild gastrointestinal discomfort, dry mouth, and headaches, but these are generally well-tolerated. More serious adverse effects are rare but may include allergic reactions and cardiac issues. As with any medication, patients should consult healthcare professionals before starting treatment to ensure it is appropriate for their specific health condition.

The role of computational chemistry and molecular modeling has significantly enhanced our understanding of how Levocetirizine interacts with H1 histamine receptors. These tools have allowed researchers to predict binding affinities and optimize drug design for improved efficacy and reduced side effects. For example, studies using molecular dynamics simulations have provided insights into the conformational changes that occur upon binding of Levocetirizine to its target receptor, which can inform future drug development strategies.

The global demand for high-quality antihistamines like Levocetirizine continues to grow due to the increasing prevalence of allergic diseases worldwide. Pharmaceutical companies are investing heavily in research to develop novel formulations and combination therapies that enhance patient outcomes. Additionally, efforts are being made to improve access to these medications in developing regions where allergic conditions may be underdiagnosed or undertreated.

The environmental impact of manufacturing processes for compounds like Levocetirizine (CAS No: 130018-77-8) is also a critical consideration. Sustainable practices are being adopted to minimize waste generation and reduce energy consumption during synthesis. For instance, green chemistry principles are being applied to develop more efficient synthetic routes that utilize renewable resources and generate fewer by-products.

In conclusion, Levocetirizine represents a significant advancement in the treatment of allergic disorders due to its high efficacy, minimal sedative effects, and favorable safety profile. Ongoing research continues to uncover new therapeutic applications for this compound beyond traditional allergy management. As our understanding of histamine receptors and their role in various physiological processes deepens, the potential uses for Levocetirizine may expand even further.